Cas no 1159769-93-3 (4-Bromo-5-nitro-1H-pyrazole-3-carboxylic acid hydrazide)

• Product Name: 4-Bromo-5-nitro-1H-pyrazole-3-carboxylic acid hydrazide
• CAS No: 1159769-93-3
• MF: C₄H₄BrN₅O₃
• MW: 250.010258674622
• CID: 3058126
• PubChem ID: 135646588
• Update Time: 2025-04-21

4-Bromo-5-nitro-1H-pyrazole-3-carboxylic acid hydrazide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-nitro-1H-pyrazole-3-carboxylic acid hydrazide
• 1159769-93-3
• AKOS015922253
• 4-bromo-5-nitro-1H-pyrazole-3-carbohydrazide
• AKOS000305625
• STK349246

• Inchi： 1S/C4H4BrN5O3/c5-1-2(4(11)7-6)8-9-3(1)10(12)13/h6H2,(H,7,11)(H,8,9)
• InChI Key： MWMGBSDJHSIJIW-UHFFFAOYSA-N
• SMILES： BrC1=C([N+](=O)[O-])NN=C1C(NN)=O

Computed Properties

• Exact Mass: 248.94975Da
• Monoisotopic Mass: 248.94975Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 130Ų